Cas no 3694-57-3 (1-(Isothiocyanatomethyl)-4-methoxybenzene)
1-(Isothiocyanatomethyl)-4-methoxybenzene is a versatile organic compound characterized by its isothiocyanato and methoxy functional groups. This compound exhibits strong nucleophilic and electrophilic reactivity, making it a valuable intermediate in various synthetic applications. Its unique structure and properties contribute to its effectiveness in organic synthesis, particularly in the formation of heterocycles and carbon-carbon bonds.
3694-57-3 structure
Product Name:1-(Isothiocyanatomethyl)-4-methoxybenzene
CAS No:3694-57-3
MF:C9H9NOS
MW:179.238860845566
MDL:MFCD00041117
CID:84839
PubChem ID:123197
Update Time:2025-07-31
1-(Isothiocyanatomethyl)-4-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxybenzyl isothiocyanate
- Di-N-Butylmagnesium
- 1-(isothiocyanatomethyl)-4-methoxybenzene
- 4-Methoxybenzyl Isot
- p-Methoxybenzyl Isothiocyanate
- FT-0605831
- F2196-0044
- J-640220
- Z104482850
- SCHEMBL354853
- 1-(Isothiocyanatomethyl)-4-methoxybenzene #
- AMY21067
- PD139349
- 4-methoxybenzylisothiocyanate
- J-800221
- Phenethylidene-Malononitrile
- A823473
- CHEMBL81201
- MFCD00041117
- 1-(isothiocyanatomethyl)-4-methoxy-benzene
- FS-4714
- UNII-2PA7V3TJK2
- AC1241
- 4-methoxybenzyl isothiocyanate, AldrichCPR
- BDBM50073650
- NCGC00184582-01
- 1-(Isothiocyanatomethyl)-4-methoxybenzene, 9CI
- AKOS000212551
- W-200329
- DTXSID80190438
- 1-Isothiocyanatomethyl-4-methoxy-benzene
- 1-ISOTHIOCYANATOMETHYL-4-METHOXYBENZENE
- (4-methoxyphenyl)methyl-(thioxomethylene)ammonium;4-Methoxybenzyl Isothiocyanate
- SY101170
- 3694-57-3
- EN300-12134
- 2PA7V3TJK2
- Benzene, 1-(isothiocyanatomethyl)-4-methoxy-
- BBL027966
- STK801398
- CHEBI:230766
- 1-(Isothiocyanatomethyl)-4-methoxy-benzene; Isothiocyanic Acid p-Methoxybenzyl Ester; alpha-Isothiocyanato-p-methoxytoluene
- DTXCID90112929
- 4-Methoxybenzyl isothiocyanic acid
- 1-(Isothiocyanatomethyl)-4-methoxybenzene
-
- MDL： MFCD00041117
- Inchi： 1S/C9H9NOS/c1-11-9-4-2-8(3-5-9)6-10-7-12/h2-5H,6H2,1H3
- InChI Key： IMFQYAJJXFXVMM-UHFFFAOYSA-N
- SMILES： S=C=NCC1C=CC(=CC=1)OC
- BRN： 2089549
Computed Properties
- Exact Mass: 179.04000
- Monoisotopic Mass: 179.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: Not determined
- XLogP3: 3.3
- Topological Polar Surface Area: 21.6
Experimental Properties
- Density: 1.150(lit.)
- Boiling Point: 132-133℃/0.7mm(lit.)
- Flash Point: 132-133°C/0.7mm
- Refractive Index: 1.591-1.598
- Water Partition Coefficient: Hydrolyzes in water.
- PSA: 53.68000
- LogP: 2.29800
- Sensitiveness: Moisture Sensitive
1-(Isothiocyanatomethyl)-4-methoxybenzene Security Information
- Hazardous Material transportation number：2810
- Hazard Category Code： 36/37/38-20/21/22-43-36
- Safety Instruction： S36/37/39; S26
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R36/37/38; R20/21/22
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
1-(Isothiocyanatomethyl)-4-methoxybenzene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-(Isothiocyanatomethyl)-4-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008998-1g |
4-Methoxybenzyl isothiocyanate |
3694-57-3 | >93% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 008998-5g |
4-Methoxybenzyl isothiocyanate |
3694-57-3 | >93% | 5g |
￡78.00 | 2022-03-01 | |
| Fluorochem | 008998-25g |
4-Methoxybenzyl isothiocyanate |
3694-57-3 | >93% | 25g |
￡368.00 | 2022-03-01 | |
| TRC | M226110-100mg |
4-Methoxybenzyl Isothiocyanate |
3694-57-3 | 100mg |
$ 173.00 | 2023-09-07 | ||
| TRC | M226110-1g |
4-Methoxybenzyl Isothiocyanate |
3694-57-3 | 1g |
$ 1355.00 | 2023-09-07 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY101170-1g |
4-Methoxybenzyl Isothiocyanate |
3694-57-3 | >95% | 1g |
¥40.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY101170-5g |
4-Methoxybenzyl Isothiocyanate |
3694-57-3 | >95% | 5g |
¥90.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY101170-10g |
4-Methoxybenzyl Isothiocyanate |
3694-57-3 | >95% | 10g |
¥176.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY101170-25g |
4-Methoxybenzyl Isothiocyanate |
3694-57-3 | >95% | 25g |
¥420.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY101170-100g |
4-Methoxybenzyl Isothiocyanate |
3694-57-3 | >95% | 100g |
¥1621.00 | 2025-04-15 |
3694-57-3 (1-(Isothiocyanatomethyl)-4-methoxybenzene) Related Products
- 4430-47-1(1,3-Benzodioxol-5-ylmethyl isothiocyanate)
- 737001-01-3(Benzene,1-[(1S)-1-isothiocyanatoethyl]-4-methoxy-)
- 742097-60-5(Benzene,1-(isothiocyanatomethyl)-4-methoxy-2-methyl-)
- 2086-86-4(4-Hydroxybenzyl Isothiocyanate)
- 34964-55-1(2,3-Dimethoxybenzyl Isothiocyanate)
- 17608-09-2(2-Methoxybenzylisothiocyanate)
- 737000-99-6(Benzene,1-[(1S)-1-isothiocyanatoethyl]-3-methoxy-)
- 14596-50-0(3,4-Dimethoxybenzyl Isothiocyanate)
- 756845-56-4(Benzenemethanamine,N-ethylidene-4-methoxy-)
- 749261-39-0(Benzene,1-[(1R)-1-isothiocyanatoethyl]-3-methoxy-)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
